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Compound of Interest

Compound Name: (E)-3-Bromoacrylic Acid

Cat. No.: B1268930 Get Quote

An In-depth Technical Guide to (E)-3-Bromoacrylic Acid for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of (E)-3-Bromoacrylic acid, a valuable reagent

and intermediate in organic synthesis and pharmaceutical research. It covers the molecule's

fundamental properties, synthesis, safety information, and applications in drug development,

tailored for researchers, scientists, and professionals in the field.

Core Molecular Data
(E)-3-Bromoacrylic acid, systematically named (2E)-3-bromoprop-2-enoic acid, is an olefinic

compound functionally related to acrylic acid.[1] Its key identifiers and properties are

summarized below.
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Property Value Citation(s)

Molecular Formula C₃H₃BrO₂ [1]

Molecular Weight 150.96 g/mol [1][2]

IUPAC Name (E)-3-bromoprop-2-enoic acid [1]

CAS Number 6213-89-4 [1][2]

Physical Form Solid (Light Beige to Brown) [2]

Melting Point 117.5-118.5 °C

Boiling Point 222.4 ± 13.0 °C (Predicted)

pKa 3.73 ± 0.10 (Predicted)

Purity (Typical) 96% [2]

Canonical SMILES C(=C/Br)\C(=O)O [1]

InChI Key
POAWTYXNXPEWCO-

OWOJBTEDSA-N
[1][2]

Synthesis and Experimental Protocols
(E)-3-Bromoacrylic acid is typically synthesized through a two-step process starting from

acrylic acid. The first step involves the bromination of the double bond to form an intermediate,

2,3-dibromopropanoic acid. The second step is a dehydrobromination reaction to eliminate HBr

and re-form the double bond, yielding the target bromoacrylic acid.

Experimental Protocol: Synthesis via Bromination and
Dehydrobromination
Step 1: Synthesis of 2,3-Dibromopropanoic Acid

This protocol is based on the established method of adding bromine across the double bond of

acrylic acid.[3][4]

Materials: Acrylic acid, liquid bromine, dichloromethane (DCM) or other suitable inert solvent.
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Procedure:

In a fume hood, dissolve acrylic acid in an equal volume of dichloromethane in a round-

bottom flask equipped with a magnetic stirrer and a dropping funnel. The reaction should

be cooled in an ice bath.

Slowly add a stoichiometric equivalent of liquid bromine dropwise to the stirred solution.

The disappearance of the bromine's brown color indicates its consumption. The reaction is

mildly exothermic and the rate of addition should be controlled to maintain a low

temperature.[4]

After the addition is complete, allow the mixture to stir for an additional hour at room

temperature.

The solvent (DCM) is then removed under reduced pressure using a rotary evaporator.

This typically yields crude 2,3-dibromopropanoic acid as a thick, colorless liquid or a solid.

[4][5]

Step 2: Synthesis of (E)-3-Bromoacrylic Acid via Dehydrobromination

This step involves the base-promoted elimination of one equivalent of HBr from 2,3-

dibromopropanoic acid. The stereochemistry of the resulting alkene can be influenced by

reaction conditions.

Materials: Crude 2,3-dibromopropanoic acid, aqueous solution of a base (e.g., sodium

hydroxide or potassium carbonate).

Procedure:

Dissolve the crude 2,3-dibromopropanoic acid in water.

Slowly add a stoichiometric equivalent of a base solution while stirring and cooling the

mixture. The reaction progress can be monitored by pH changes.

Boiling the aqueous solution of the dibromo acid has been reported to cause partial

hydrolysis and elimination to form bromoacrylic acid.[4] Careful control of temperature and

stoichiometry is crucial for maximizing the yield of the desired product.
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After the reaction is complete, the solution is acidified with a strong acid (e.g., HCl) to

precipitate the (E)-3-Bromoacrylic acid product.

The solid product is collected by filtration, washed with cold water, and can be further

purified by recrystallization.
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Step 1: Bromination

Step 2: Dehydrobromination & Purification
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Synthetic workflow for (E)-3-Bromoacrylic acid.
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Applications in Drug Development and Research
(E)-3-Bromoacrylic acid is a versatile building block in medicinal chemistry, primarily used as

a pharmaceutical intermediate for constructing more complex bioactive molecules.[6] Its

reactivity, stemming from the carboxylic acid, the carbon-carbon double bond, and the bromo-

substituent, allows for a wide range of chemical transformations.

Synthesis of Heterocyclic Compounds: The molecule serves as a precursor for creating

various heterocyclic structures, which are core components of many pharmaceutical agents.

[7]

Intermediate for Bioactive Molecules: While not typically an active pharmaceutical ingredient

(API) itself, it is a key starting material. For instance, acrylic acid derivatives are used in the

synthesis of benzoxaboroles, a class of compounds investigated as potent inhibitors of

carbapenemase enzymes, which confer antibiotic resistance to bacteria.[8]

Scaffold for Novel Therapeutics: The propionic acid scaffold is present in many drug classes.

Aryl propionic acid derivatives, for example, are well-known for their anti-inflammatory and

analgesic activities.[9] The functional handles on (E)-3-Bromoacrylic acid allow chemists to

introduce this motif and further elaborate the molecular structure to develop novel drug

candidates.

Safety and Handling
(E)-3-Bromoacrylic acid is classified as a hazardous substance and requires careful handling

in a laboratory setting.

Primary Hazards: It is a skin and eye irritant.[1] GHS Hazard statements include H302

(Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H315 (Causes

skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation).[2]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-

resistant gloves, and a lab coat, must be worn at all times. All manipulations should be

performed within a certified chemical fume hood to avoid inhalation of dust or vapors.
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Storage: The compound should be stored in a tightly sealed container in a refrigerator.[2] It is

noted to be light-sensitive.

First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If

ingested, do not induce vomiting and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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